N-(1,3-benzodioxol-5-yl)-5-methyl-1,2-oxazole-3-carboxamide

• IUPAC Name: N-(1,3-benzodioxol-5-yl)-5-methyl-1,2-oxazole-3-carboxamide
• InChI: InChI=1S/C12H10N2O4/c1-7-4-9(14-18-7)12(15)13-8-2-3-10-11(5-8)17-6-16-10/h2-5H,6H2,1H3,(H,13,15)
• InChI Key: UPDNUZSLPBHEPI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NO1)C(=O)NC2=CC3=C(C=C2)OCO3
• Molecular Formula: C12H10N2O4
• Molecular Weight: 246.22 g/mol

Description

Synthesis Analysis

The synthesis of compounds structurally similar to “N-(1,3-benzodioxol-5-yl)-5-methyl-1,2-oxazole-3-carboxamide” often involves multi-step chemical processes. For example, derivatives of N-substituted acetamides, like those involving indolyl or benzodioxolyl groups, have been synthesized through methods such as isosteric replacement, chiral pool synthesis, and cyclocondensation reactions.

Molecular Structure Analysis

The molecular structure of such compounds is critical for understanding their potential interactions and activities. Techniques such as NMR, IR spectroscopy, and X-ray crystallography are employed to elucidate the structure.

Chemical Reactions Analysis

Compounds similar to “N-(1,3-benzodioxol-5-yl)-5-methyl-1,2-oxazole-3-carboxamide” and its derivatives undergo various chemical reactions, highlighting their reactivity and functional versatility. These include reactions related to their acetamide groups, interactions with different reagents, and the potential for undergoing oxidation or reduction.

Scientific Research Applications

Antimicrobial Activity and Drug-likeness Properties

A study by Pandya et al. (2019) synthesized a library of compounds and evaluated their in vitro antibacterial, antifungal, and antimycobacterial activities. They also assessed the compounds for their in silico ADME prediction properties, finding some compounds to exhibit good to moderate activity against bacterial strains. Specifically, compounds 6b and 6f showed better antimycobacterial agents compared to standard drugs, highlighting the potential of these synthesized compounds in treating microbial infections. The in-silico analysis revealed excellent drug-likeness properties, suggesting these compounds could be promising candidates for further drug development (Pandya, Dave, Patel, & Desai, 2019).

Synthesis and Evaluation of Antimicrobial Agents

Palkar et al. (2017) designed and synthesized novel analogs demonstrating promising antibacterial activity, particularly against Staphylococcus aureus and Bacillus subtilis. The compounds were also evaluated for their cytotoxic activity, showing that they possess antibacterial properties at non-cytotoxic concentrations. This study underscores the importance of synthesizing and assessing new compounds for their potential as antimicrobial agents, which could address the growing concern of antibiotic resistance (Palkar, Patil, Hampannavar, Shaikh, Patel, Kanhed, Yadav, & Karpoormath, 2017).

Mechanism of Action

Target of Action

Similar compounds have been reported to target various cancer cell lines .

Mode of Action

Compounds with similar structures have been reported to cause cell cycle arrest at the s phase and induce apoptosis in cancer cells .

Biochemical Pathways

Similar compounds have been reported to modulate microtubule assembly through the suppression of tubulin polymerization or stabilization of microtubule structure .

Pharmacokinetics

The compound’s chemical properties such as melting point, boiling point, density, molecular formula, and molecular weight can be found in the chemicalbook .

Result of Action

Similar compounds have been reported to cause cell cycle arrest at the s phase and induce apoptosis in cancer cells .